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Compound of Interest

Compound Name:
4'-Hydroxy-3'-

methylacetophenone

Cat. No.: B056492 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides comprehensive guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for 4'-
Hydroxy-3'-methylacetophenone.

Hazard Identification and Classification
4'-Hydroxy-3'-methylacetophenone is classified as a hazardous chemical. Understanding its

specific risks is the first step in safe handling.[1][2]

Hazard Classification Category

Acute Oral Toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Signal Word: Warning[1]

Hazard Statements:

Harmful if swallowed.
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Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4'-Hydroxy-3'-
methylacetophenone is provided below.

Property Value

Physical State Solid (Crystals or powder)[1][3]

Appearance White to light beige[1][4]

Melting Point 106 - 112 °C (222.8 - 233.6 °F)[3]

Boiling Point 180 °C (356 °F) @ 1 mmHg[1]

Molecular Formula C₉H₁₀O₂[3][4]

Molecular Weight 150.17 g/mol [4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 4'-Hydroxy-3'-methylacetophenone in a laboratory setting

is crucial to minimize risk.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed when not in use.[2][5]

Store away from incompatible materials, such as strong oxidizing agents.[1][6]
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Engineering Controls and Personal Protective
Equipment (PPE)
To ensure a safe working environment, a combination of engineering controls and appropriate

PPE is required.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[5]

Personal Protective Equipment (PPE):

PPE Category Specifications Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.[1][2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2]

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., Nitrile rubber). -

Lab Coat: A standard

laboratory coat.

Prevents skin irritation from

direct contact.[1][2] Nitrile

gloves offer good resistance to

a range of chemicals.

Respiratory Protection

A NIOSH-approved respirator

is recommended if dust cannot

be controlled by ventilation.

Protects against respiratory

irritation from inhaling the

powder form of the chemical.

[1][2]

Footwear Closed-toe shoes.
Provides protection against

spills.

Handling and Experimental Procedures
Before handling, ensure all necessary PPE is worn correctly.

Avoid breathing dust.[1][2]
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Wash hands, face, and any exposed skin thoroughly after handling.[1][2][6]

Do not eat, drink, or smoke in the work area.[1][6]

In case of a spill, avoid generating dust. Use an inert absorbent material to clean up and

place it in a suitable container for disposal.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[2]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water. If

skin irritation persists, get medical advice.[2][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[2][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[2][6]

Disposal Plan
Proper disposal of 4'-Hydroxy-3'-methylacetophenone and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of the chemical waste at an approved waste disposal plant.[2][6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated Packaging: Empty containers should be treated as hazardous waste and

disposed of accordingly. Do not reuse empty containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1854003&productDescription=4+-HYDRXY-3+-METHLACETOPHEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1854003&productDescription=4+-HYDRXY-3+-METHLACETOPHEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC121400250&productDescription=4%27-HYDROXY-3%27-METHYLACET+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 4'-Hydroxy-3'-
methylacetophenone
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Handling
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Don PPE

Work in Fume Hood
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Perform Experiment
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If not all is used

Dispose of Waste

Doff PPE

Wash Hands
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4'-Hydroxy-3'-methylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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